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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a concise overview of the known physical and chemical

properties of Methyl 2-acetylisonicotinate. Due to the limited availability of comprehensive

experimental data in publicly accessible literature, this guide summarizes the fundamental

identification characteristics of the compound. Further experimental investigation is required to

fully elucidate its physical property profile.

Chemical Identity
Methyl 2-acetylisonicotinate, also known as 2-Acetyl-isonicotinic acid methyl ester, is a

pyridine derivative with potential applications in chemical synthesis and pharmaceutical

research.[1][2] Its unique structure, featuring a methyl ester and an acetyl group on the

isonicotinic acid backbone, makes it a compound of interest for further study.

Physicochemical Properties
Detailed experimental data on the physical properties of Methyl 2-acetylisonicotinate are not

extensively reported in the available literature. The following table summarizes the key

identification parameters that have been found.
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Property Value Source(s)

Chemical Name

Methyl 2-acetylisonicotinate; 2-

Acetyl-isonicotinic acid methyl

ester

[1][2]

CAS Number 138715-82-9 [1][3][4]

Molecular Formula C₉H₉NO₃ [1][2][3]

Molecular Weight 179.17 g/mol [3]

Purity
Commercially available at

≥98% purity.
[1][5]

Note: Essential physical properties such as melting point, boiling point, density, and solubility in

various solvents are not readily available in the cited sources. One source indicates a storage

temperature parameter, but no specific value is provided.[3]

Spectroscopic Data
While a reference to the spectrum of Methyl 2-acetylisonicotinate exists, specific spectral

data (NMR, IR, Mass Spectrometry) are not provided in the publicly available domain.[3]

Elucidation of its chemical structure would typically involve the following analytical methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the proton and carbon

framework of the molecule.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carbonyls

of the ester and ketone, and the aromatic pyridine ring.

Mass Spectrometry (MS): To confirm the molecular weight and determine the fragmentation

pattern.

Experimental Protocols
Detailed experimental protocols for the determination of the physical and spectral properties of

Methyl 2-acetylisonicotinate are not described in the searched literature. Standard

methodologies for these measurements would include:
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Melting Point: Determined using a melting point apparatus (e.g., Differential Scanning

Calorimetry).

Boiling Point: Measured at a specific pressure using distillation apparatus.

Solubility: Quantified by dissolving the substance in various solvents to equilibrium and

measuring the concentration.

NMR Spectroscopy: Analysis of a sample dissolved in a deuterated solvent using an NMR

spectrometer.

IR Spectroscopy: Analysis of a sample (neat or in a suitable medium) using an IR

spectrometer.

Mass Spectrometry: Ionization of the sample and analysis of the mass-to-charge ratio of the

resulting ions.

Biological Activity and Signaling Pathways
There is no information available in the provided search results regarding the biological activity

or any associated signaling pathways for Methyl 2-acetylisonicotinate. Therefore, no

signaling pathway diagrams can be generated at this time.

Logical Relationship of Analysis
To fully characterize Methyl 2-acetylisonicotinate, a logical workflow would be necessary. The

following diagram illustrates the general process for the chemical and physical analysis of a

novel compound.
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General Workflow for Compound Characterization

Synthesis & Purification

Analysis

Biological Evaluation
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Structural Elucidation
(NMR, MS, IR)

Purity Confirmed
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Characterized Compound

Signaling Pathway Analysis
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A general workflow for the characterization of a chemical compound.

Conclusion:
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This technical guide consolidates the currently available information on the physical properties

of Methyl 2-acetylisonicotinate. The data is sparse, highlighting a significant gap in the

scientific literature. Further experimental work is essential to thoroughly characterize this

compound for its potential use in research and development. The provided workflow illustrates

the necessary steps for a comprehensive analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b157594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

